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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
dichlorodifluoromethane (CCIlzF2), also known as R-12 or Freon-12, in a variety of organic
solvents. This information is critical for professionals in research and development, particularly
in fields where precise control of solvency is paramount. This guide summarizes available
quantitative data, details experimental protocols for solubility determination, and provides visual
representations of experimental workflows.

Quantitative Solubility Data

Dichlorodifluoromethane exhibits solubility in a range of common organic solvents. The
following tables summarize the available quantitative data, expressed in various units, to
facilitate comparison and application in experimental design.

Table 1: Solubility of Dichlorodifluoromethane in Various Organic Solvents

. Solubility ( g/100 g
Organic Solvent Temperature (°C) Reference
of solvent)

Acetic Acid 4.5 30.9 [1]

Note: Comprehensive, tabulated data for the solubility of dichlorodifluoromethane in a wide
array of organic solvents, expressed in mole or mass fractions at various temperatures and
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pressures, is not readily available in the public domain. The provided data point represents a
specific measurement found in the literature. Researchers requiring precise solubility data for
specific applications are advised to consult specialized chemical engineering databases or
conduct experimental determinations.

Qualitative Solubility:

Dichlorodifluoromethane is qualitatively described as being soluble in several organic
solvents, including:

Ethanol[2][3]

o Ether[2][3]

e Acetic acid[2][3]

o Acetone[4]

e Chloroform[4]

e Benzene

o Carbon Tetrachloride

Henry's Law Constants

Henry's Law describes the relationship between the partial pressure of a gas above a liquid
and the concentration of the gas dissolved in the liquid. The Henry's Law constant (kH) is a
fundamental parameter for characterizing gas solubility.

Table 2: Henry's Law Constants for Dichlorodifluoromethane in Alcohols
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Henry's Law
Solvent Temperature (K) Reference
Constant (kH)

Data available,
Methanol 283 -313 correlated by [51[6]

Valentiner equation

Data available,
Ethanol 283 -313 correlated by [5]1[6]
Valentiner equation

Data available,
2-Propanol 283 -313 correlated by [5][6]

Valentiner equation

Note: The referenced studies indicate that the solubility of fluorocarbons in alcohols, including
dichlorodifluoromethane, decreases with increasing temperature.[5][6] The experimental
data were correlated as a function of temperature using the Valentiner equation. For specific
values and the parameters of the Valentiner equation, consultation of the original research
papers is recommended.

Experimental Protocols for Solubility Determination

The determination of gas solubility in liquids can be performed using several established
experimental techniques. The choice of method often depends on the desired accuracy, the
properties of the solute and solvent, and the experimental conditions. Two primary approaches
are the static method and the dynamic method.

Static Method (Isothermal Saturation)

The static method involves establishing a phase equilibrium between the gas and the liquid in a
closed system at a constant temperature. The amount of gas dissolved in the liquid is then
determined.

Key Experimental Steps:

e Preparation of the Equilibrium Cell: A known volume of the degassed organic solvent is
introduced into a thermostatted equilibrium cell of a known total volume.
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e Introduction of the Gas: A known amount of dichlorodifluoromethane gas is introduced into
the cell.

» Equilibration: The mixture is agitated (e.g., by stirring) for a sufficient period to ensure that
equilibrium is reached between the gas and liquid phases. The temperature of the system is
precisely controlled throughout this process.

» Pressure Measurement: The total pressure inside the equilibrium cell is measured once
equilibrium is established.

o Determination of Dissolved Gas Quantity: The amount of gas dissolved in the liquid phase
can be determined by several techniques:

o Pressure Drop Method: By knowing the initial and final amounts of gas in the vapor phase
(calculated from pressure, volume, and temperature using an appropriate equation of
state), the amount of dissolved gas can be calculated by mass balance.

o Analytical Method: A sample of the liquid phase is carefully withdrawn and its composition
is determined using an analytical technique such as gas chromatography. This method is
often referred to as a "static-analytical" method.

Diagram of a Static Equilibrium Cell Workflow:
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Static equilibrium method for gas solubility determination.

Dynamic Method

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://www.benchchem.com/product/b179400?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dynamic methods involve continuously flowing the gas through the liquid until saturation is
achieved. The concentration of the gas in the liquid or the off-gas is then measured.

Key Experimental Steps:
e Saturation Column: A column is filled with a known volume of the organic solvent.

o Gas Flow: Dichlorodifluoromethane gas, either pure or mixed with an inert carrier gas, is
bubbled through the solvent at a controlled flow rate and temperature.

o Equilibration: The gas is passed through the solvent for a time sufficient to ensure the liquid
is saturated with the gas.

e Analysis:

o Liquid Phase Analysis: A sample of the saturated liquid is taken and its composition is
determined analytically.

o Gas Phase Analysis: The concentration of the dichlorodifluoromethane in the outlet gas
stream is measured. When this concentration equals the inlet concentration, it is assumed
that the liquid is saturated.

Diagram of a Dynamic Saturation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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